Cas no 1805270-45-4 (Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1805270-45-4
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872646
• Update Time: 2025-05-20

Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)6-4-5(2)7(9(12)13)14-8(6)11/h4,9H,3H2,1-2H3
• InChI Key： TVKNNIUTGFTFGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

Comprehensive Guide to Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805270-45-4)

Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805270-45-4) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. In this guide, we explore its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate features a pyridine ring substituted with a chloro group at the 2-position, a difluoromethyl group at the 6-position, and a methyl group at the 5-position. The ethyl carboxylate moiety at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often inquire about its solubility (soluble in common organic solvents like ethanol and acetone) and stability (stable under ambient conditions but sensitive to strong acids/bases).

In agrochemical applications, this compound is pivotal in synthesizing next-generation pesticides. Its difluoromethyl group contributes to improved metabolic stability and bioavailability, addressing the growing demand for environmentally friendly pest control solutions. Recent studies highlight its role in combating resistant pest strains, a hot topic in sustainable agriculture. Farmers and agro-researchers frequently search for "pyridine-based pesticides" and "difluoromethyl agrochemicals," reflecting industry interest.

Pharmaceutical researchers value Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate as a building block for heterocyclic drug candidates. Its structural motifs appear in compounds targeting inflammatory diseases and microbial infections. With the rise of AI-driven drug discovery, queries like "pyridine derivatives in drug design" and "fluorinated pharmaceutical intermediates" have surged, underscoring its relevance.

The synthesis of this compound typically involves multistep reactions, including halogenation and esterification. Optimizing its yield and purity is a frequent discussion point in organic chemistry forums, with searches for "synthesis of substituted pyridines" trending. Manufacturers emphasize cost-effective scaling methods to meet industrial demand.

Market analysts note increasing procurement of CAS 1805270-45-4 by agrochemical firms in Asia-Pacific and Europe, driven by stricter regulations on traditional pesticides. Startups exploring green chemistry solutions also seek this compound, aligning with global sustainability goals. Popular SEO terms like "buy Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate" indicate commercial interest.

Handling Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate requires standard lab precautions. Safety data sheets (SDS) detail proper storage (cool, dry conditions) and PPE recommendations (gloves, goggles). Environmental concerns have spurred searches for "biodegradable pyridine derivatives," though this compound’s ecological impact remains under study.

Innovations in catalytic fluorination techniques could further enhance the production efficiency of this compound. Patent filings related to fluorinated pyridines have risen by 20% since 2022, reflecting R&D momentum. Researchers often compare it to analogs like ethyl 2-chloropyridine-3-carboxylate to assess structure-activity relationships.

In summary, Ethyl 2-chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS 1805270-45-4) bridges agrochemical and pharmaceutical innovation. Its unique fluorine-carbon bonds and ester functionality make it indispensable for developing advanced solutions in line with industry trends. As AI and green chemistry evolve, this compound’s role is poised to expand, answering the demand for smarter, sustainable chemical tools.